Cas no 84375-05-3 (Heptanoic acid, 2,6-dioxo-)

• Product Name: Heptanoic acid, 2,6-dioxo-
• CAS No: 84375-05-3
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 667274
• PubChem ID: 54438249
• Update Time: 2025-04-19

Heptanoic acid, 2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2,6-dioxo-
• 2,6-dioxoheptanoic acid
• DTXSID00711326
• 84375-05-3

• Inchi： 1S/C7H10O4/c1-5(8)3-2-4-6(9)7(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key： WMGBJFWOESRHKF-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC(C(=O)O)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.4Ų